Cas no 1030379-84-0 (5-(Benzyloxy)-2-methylpyrimidine)

• Product Name: 5-(Benzyloxy)-2-methylpyrimidine
• CAS No: 1030379-84-0
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 2194155
• PubChem ID: 59993103
• Update Time: 2025-06-15

5-(Benzyloxy)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(phenylmethoxy)pyrimidine
• 5-(Benzyloxy)-2-methylpyrimidine
• FCH1693426
• AX8277025
• 1030379-84-0
• SCHEMBL1713718
• F74993
• 2-methyl-5-phenylmethoxypyrimidine
• DB-356212
• CS-0439996
• SB59144

• Inchi： 1S/C12H12N2O/c1-10-13-7-12(8-14-10)15-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： CNHFWVASMVDEQT-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(C)N=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35
• XLogP3: 2.1

Additional information on 5-(Benzyloxy)-2-methylpyrimidine

Recent Advances in the Study of 5-(Benzyloxy)-2-methylpyrimidine (CAS: 1030379-84-0) in Chemical Biology and Pharmaceutical Research

The compound 5-(Benzyloxy)-2-methylpyrimidine (CAS: 1030379-84-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by a benzyloxy group attached to a methylpyrimidine core, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in modulating various biological targets, including kinases and other enzymes involved in critical cellular pathways.

One of the most notable advancements in the study of 5-(Benzyloxy)-2-methylpyrimidine is its application in the development of kinase inhibitors. Kinases play a pivotal role in signal transduction and are often implicated in diseases such as cancer and inflammatory disorders. Researchers have successfully utilized this compound as a scaffold to design novel inhibitors with enhanced selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-(Benzyloxy)-2-methylpyrimidine exhibited significant inhibitory activity against a panel of cancer-related kinases, with IC50 values in the nanomolar range.

In addition to its role in kinase inhibition, 5-(Benzyloxy)-2-methylpyrimidine has also been investigated for its potential in antimicrobial therapy. A recent study highlighted its efficacy against drug-resistant bacterial strains, particularly when incorporated into hybrid molecules with known antibiotics. The compound's ability to disrupt bacterial cell wall synthesis and interfere with essential enzymatic processes makes it a valuable candidate for addressing the growing challenge of antimicrobial resistance.

The synthetic versatility of 5-(Benzyloxy)-2-methylpyrimidine further underscores its importance in medicinal chemistry. Researchers have developed efficient protocols for its large-scale synthesis and subsequent functionalization, enabling the rapid generation of diverse libraries of derivatives. These efforts have been supported by advancements in green chemistry, where environmentally benign solvents and catalysts have been employed to optimize the synthetic routes. Such innovations not only enhance the compound's accessibility but also align with the pharmaceutical industry's commitment to sustainable practices.

Looking ahead, the continued exploration of 5-(Benzyloxy)-2-methylpyrimidine holds great promise for uncovering new therapeutic avenues. Ongoing research is focused on elucidating its mechanism of action at the molecular level and identifying additional biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically relevant applications. As the field progresses, 5-(Benzyloxy)-2-methylpyrimidine is poised to remain a cornerstone in the design and development of next-generation therapeutics.